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Compound of Interest

Compound Name:
Benzeneethanol, alpha,alpha,4-

trimethyl-

CAS No.: 20834-59-7

Cat. No.: B1581702

Get Quote

Executive Summary
This guide addresses the physicochemical properties, regulatory status, and application

protocols for p-Cymen-8-ol (CAS 1197-01-9).[1] Unlike its phenolic structural analogs (e.g.,

Thymol, Carvacrol), p-Cymen-8-ol is a tertiary alcohol.[1] This structural distinction renders it

chemically stable against oxidative browning, making it a critical alternative for formulations

requiring herbaceous/citrus notes without the discoloration risks associated with phenols.[1]

Target Audience: Formulation Scientists, Flavor Chemists, and Pharmacokineticists.[1]

Physicochemical & Regulatory Profile[1][2][3]
Identity & Properties
p-Cymen-8-ol is an achiral tertiary alcohol formed via the oxidation of p-Cymene.[1] Its lack of

chirality simplifies analytical quantification (no enantiomeric separation required).
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Property Specification

IUPAC Name 2-(4-methylphenyl)propan-2-ol

Common Synonyms
p-cymen-8-ol; 8-hydroxy-p-cymene; α,α,4-

trimethylbenzyl alcohol

CAS Number 1197-01-9

FEMA Number 3242

Molecular Weight 150.22 g/mol

Appearance Clear, colorless to pale yellow liquid

Odor Profile
Herbaceous, celery-like, mild citrus, woody;

lacks the harsh phenolic bite of Thymol

Solubility
Soluble in ethanol, propylene glycol; slightly

soluble in water (~1.8 g/L)

Chirality
Achiral (Symmetrical dimethyl substitution at

C8)

Regulatory Status
US FDA: GRAS (Generally Recognized As Safe) under 21 CFR 172.515.

JECFA: Evaluated in 2007 (No safety concern at current levels of intake).

EU: Listed in the Union List of Flavourings (FL No. 02.042).

Application Science: The Tertiary Alcohol
Advantage
Structural Stability vs. Phenols
In drug development and clear beverage formulation, a common failure mode is oxidative

browning.[1]
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The Problem: Phenolic compounds like Thymol possess a hydroxyl group directly attached

to the aromatic ring. Under basic conditions or UV exposure, these form phenolate ions,

which oxidize to quinones (brown/red pigments).[1]

The Solution: p-Cymen-8-ol has its hydroxyl group on the isopropyl side chain (position 8).

This tertiary alcohol structure prevents the formation of quinones. It retains the

"thyme/oregano" bio-signature but remains color-stable in aqueous formulations.

Metabolic Pathway (CYP450)
Understanding the metabolism is crucial for toxicity studies. p-Cymen-8-ol is both a metabolite

of p-Cymene and a precursor to further oxidation products.[1]
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Figure 1: Metabolic trajectory of p-Cymen-8-ol.[1] Note that it is a Phase I functionalization

product of p-Cymene, rendering it more polar for Phase II conjugation.[1]

Protocol A: HPLC Quantification in Formulations
Objective: Accurate quantification of p-Cymen-8-ol in a flavor concentrate or pharmaceutical

syrup. Rationale: Gas Chromatography (GC) is common for volatiles, but HPLC is preferred

here to analyze the compound in aqueous/syrup matrices without thermal degradation artifacts.

[1]

Materials
Column: C18 Reverse Phase (e.g., 150 mm x 4.6 mm, 5 µm).[1] Note: Mixed-mode columns

(like Newcrom R1) are also excellent if peak tailing is observed.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/p-Cymen-8-ol
https://pubchem.ncbi.nlm.nih.gov/compound/p-Cymen-8-ol
https://www.benchchem.com/product/b1581702/docs?utm_src=pdf-body-img#application-note-p-cymen-8-ol-in-flavor-modulation-drug-delivery
https://pubchem.ncbi.nlm.nih.gov/compound/p-Cymen-8-ol
https://pubchem.ncbi.nlm.nih.gov/compound/p-Cymen-8-ol
https://pubchem.ncbi.nlm.nih.gov/compound/p-Cymen-8-ol
https://pubchem.ncbi.nlm.nih.gov/compound/p-Cymen-8-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581702?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mobile Phase A: 0.1% Formic Acid in Water (HPLC Grade).

Mobile Phase B: Acetonitrile (ACN).

Standard: p-Cymen-8-ol (>98% purity, CAS 1197-01-9).[1][2]

Step-by-Step Methodology
Standard Preparation:

Dissolve 10 mg p-Cymen-8-ol in 10 mL ACN (Stock: 1 mg/mL).

Prepare serial dilutions (10, 50, 100, 200 µg/mL) in 50:50 Water:ACN.

Sample Preparation:

Dilute formulation 1:10 in ACN to break emulsions.

Vortex for 30s; Centrifuge at 10,000 rpm for 5 mins to remove particulates.

Filter supernatant through 0.22 µm PTFE filter.

Chromatographic Conditions:

Flow Rate: 1.0 mL/min.

Injection Vol: 10 µL.

Detection: UV @ 210 nm (aromatic ring absorption) and 254 nm.

Gradient:

0-2 min: 20% B[1]

2-15 min: Linear ramp to 80% B

15-18 min: Hold 80% B

System Suitability:
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Retention time should be approx. 8-10 min (depending on column).

Tailing factor must be < 1.5.[1]

Protocol B: Molecular Encapsulation (Beta-
Cyclodextrin)
Objective: Stabilize p-Cymen-8-ol against volatilization and mask its bitter "terpene" aftertaste

for oral drug delivery. Mechanism: The hydrophobic cavity of Beta-Cyclodextrin (β-CD) hosts

the p-Cymen-8-ol molecule, forming a host-guest inclusion complex.[1]

1. Solubilization
Dissolve β-CD in Water

(50°C, Saturation)

2. Guest Addition
Add p-Cymen-8-ol (1:1 Molar Ratio)

in Ethanol solution

 Dropwise addition

3. Complexation
Stir 4 hours @ 50°C

(Kneading method optional)

 Constant agitation

4. Precipitation
Cool to 4°C overnight

 Controlled cooling

5. Recovery
Filter & Freeze Dry

 Vacuum filtration
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Figure 2: Workflow for the synthesis of p-Cymen-8-ol/β-CD inclusion complexes.

Protocol Steps
Stoichiometry: Calculate 1:1 molar ratio.

MW p-Cymen-8-ol = 150.22 g/mol .[1][3][4][2]

MW β-CD = 1135 g/mol .

Example: To encapsulate 150 mg of flavor, use 1.135 g of β-CD.[1]

Dissolution: Dissolve β-CD in distilled water at 50°C until clear.

Complexation:

Dissolve p-Cymen-8-ol in a small volume of Ethanol (10% of water volume).[1]

Add dropwise to the warm β-CD solution while stirring vigorously (600 rpm).

Why Ethanol? It acts as a co-solvent to introduce the hydrophobic guest into the aqueous

phase before it enters the CD cavity.

Equilibration: Cover and stir for 4 hours at 50°C, then allow to cool slowly to room

temperature, then refrigerate (4°C) for 24 hours.

Recovery: A white precipitate (the complex) will form. Filter, wash with a small amount of cold

water/ethanol, and lyophilize (freeze-dry).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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